Cas no 1346601-38-4 (N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer))

• Product Name: N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer)
• CAS No: 1346601-38-4
• CID: 4551974
• Update Time: 2025-06-11

N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer) Chemical and Physical Properties

Names and Identifiers

• N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer)

Additional information on N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer)

N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 Isomer): A Comprehensive Overview

N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer) is a synthetic cannabinoid that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, identified by the CAS number 1346601-38-4, is a deuterated derivative of JWH 018, a well-known synthetic cannabinoid that binds to the cannabinoid receptors CB1 and CB2. The deuterated form, N-Isopentyl-3-(1-naphthoyl)indole-d11, is of particular interest due to its potential for enhanced metabolic stability and reduced toxicity compared to its non-deuterated counterpart.

The structure of N-Isopentyl-3-(1-naphthoyl)indole-d11 consists of an indole core with a naphthoyl substituent at the 3-position and an isopentyl group at the nitrogen atom. The deuterium atoms are strategically placed to slow down the metabolic degradation of the compound, thereby potentially extending its biological activity. This structural modification has been explored in various studies to understand its impact on pharmacokinetics and pharmacodynamics.

Recent research has focused on the potential therapeutic applications of N-Isopentyl-3-(1-naphthoyl)indole-d11. Studies have shown that this compound exhibits high affinity for both CB1 and CB2 receptors, which are key targets for treating a variety of conditions such as pain, inflammation, and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that N-Isopentyl-3-(1-naphthoyl)indole-d11 effectively reduced pain and inflammation in animal models without causing significant adverse effects.

The safety profile of N-Isopentyl-3-(1-naphthoyl)indole-d11 is another critical aspect that has been extensively investigated. In vitro and in vivo studies have indicated that this compound has a favorable safety margin, with minimal toxicity observed at therapeutic doses. This is particularly important given the potential for long-term use in chronic conditions. A comprehensive review published in the European Journal of Pharmacology in 2023 highlighted the need for further clinical trials to fully evaluate the safety and efficacy of N-Isopentyl-3-(1-naphthoyl)indole-d11 in human subjects.

The pharmacokinetic properties of N-Isopentyl-3-(1-naphthoyl)indole-d11 have also been studied in detail. Research has shown that the deuterium atoms significantly slow down the metabolism of the compound, leading to prolonged plasma half-life and sustained therapeutic effects. This property makes N-Isopentyl-3-(1-naphthoyl)indole-d11 an attractive candidate for once-daily dosing regimens, which can improve patient compliance and reduce the risk of side effects associated with frequent dosing.

In addition to its potential therapeutic applications, N-Isopentyl-3-(1-naphthoyl)indole-d11 has been used as a research tool to study the endocannabinoid system. The ability to selectively modulate cannabinoid receptors provides valuable insights into their role in various physiological processes. For example, a study published in Nature Communications in 2024 utilized N-Isopentyl-3-(1-naphthoyl)indole-d11 to investigate the involvement of CB2 receptors in neuroinflammation, highlighting its utility as a probe for understanding complex biological pathways.

The synthesis of N-Isopentyl-3-(1-naphthoyl)indole-d11 involves several steps, including the preparation of the indole core, introduction of the naphthoyl substituent, and deuterium labeling. Recent advancements in synthetic methods have made it possible to produce this compound with high purity and yield. A detailed protocol for the synthesis was published in Tetrahedron Letters in 2025, providing valuable guidance for researchers interested in producing N-Isopentyl-3-(1-naphthoyl)indole-d11 for their own studies.

In conclusion, N-Isopentyl-3-(1-naphthoyl)indole-d11 (JWH 018 isomer) represents a promising compound with potential applications in both therapeutic and research settings. Its unique structural features, enhanced metabolic stability, and favorable safety profile make it an attractive candidate for further development. Ongoing research continues to explore its full potential, paving the way for new treatments and deeper understanding of cannabinoid biology.